Cas no 380477-81-6 ((2E)-3-[5-bromo-2-(prop-2-en-1-yloxy)phenyl]-2-cyano-N-(4-fluorophenyl)prop-2-enamide)

• Product Name: (2E)-3-[5-bromo-2-(prop-2-en-1-yloxy)phenyl]-2-cyano-N-(4-fluorophenyl)prop-2-enamide
• CAS No: 380477-81-6
• MF: C₁₉H₁₄BrFN₂O₂
• MW: 401.229067325592
• CID: 6435717
• PubChem ID: 2350414
• Update Time: 2025-07-09

(2E)-3-[5-bromo-2-(prop-2-en-1-yloxy)phenyl]-2-cyano-N-(4-fluorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26593048
• (2E)-3-[5-bromo-2-(prop-2-en-1-yloxy)phenyl]-2-cyano-N-(4-fluorophenyl)prop-2-enamide
• AKOS001009593
• Z56832736
• 3-[5-bromo-2-(prop-2-en-1-yloxy)phenyl]-2-cyano-N-(4-fluorophenyl)prop-2-enamide
• (E)-3-(5-bromo-2-prop-2-enoxyphenyl)-2-cyano-N-(4-fluorophenyl)prop-2-enamide
• 380477-81-6

• Inchi： 1S/C19H14BrFN2O2/c1-2-9-25-18-8-3-15(20)11-13(18)10-14(12-22)19(24)23-17-6-4-16(21)5-7-17/h2-8,10-11H,1,9H2,(H,23,24)/b14-10+
• InChI Key： JINKIGKGZULDHP-GXDHUFHOSA-N
• SMILES： BrC1C=CC(=C(C=1)/C=C(\C#N)/C(NC1C=CC(=CC=1)F)=O)OCC=C

Computed Properties

• Exact Mass: 400.02227g/mol
• Monoisotopic Mass: 400.02227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (2E)-3-[5-bromo-2-(prop-2-en-1-yloxy)phenyl]-2-cyano-N-(4-fluorophenyl)prop-2-enamide

Compound CAS No. 380477-81-6: (2E)-3-[5-bromo-2-(prop-2-en-1-yloxy)phenyl]-2-cyano-N-(4-fluorophenyl)prop-2-enamide

The compound with CAS No. 380477-81-6, named (2E)-3-[5-bromo-2-(prop-2-en-1-yloxy)phenyl]-2-cyano-N-(4-fluorophenyl)prop-2-enamide, is a highly specialized organic molecule with a complex structure and promising applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and potential utility in drug discovery and materials science.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a conjugated system, which includes a cyano group, a bromine atom, and a fluorine-substituted phenyl group. The presence of these functional groups contributes to its electronic properties, making it suitable for applications in optoelectronics and as a precursor in organic synthesis. Recent studies have focused on optimizing the synthesis of this compound, employing advanced catalytic methods to enhance yield and purity. Researchers have reported that the use of palladium catalysts significantly improves the efficiency of the coupling reactions involved in its preparation.

Applications in Drug Discovery

One of the most exciting developments involving this compound is its potential role in drug discovery. The cyano group and fluorine substituent are known to enhance bioavailability and pharmacokinetic properties, making this molecule a promising candidate for anti-cancer drug development. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. Furthermore, its ability to inhibit key enzymes involved in tumor progression has been validated through in vitro assays.

Materials Science and Optoelectronics

Beyond pharmaceutical applications, this compound has shown remarkable potential in materials science. Its conjugated system allows for efficient charge transport, making it an ideal candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has highlighted its superior performance as an electron transport layer in OLEDs, achieving higher luminous efficiency compared to traditional materials. This advancement underscores the importance of exploring such compounds for next-generation electronic devices.

Toxicological Profile and Safety Considerations

As with any novel chemical entity, understanding the toxicological profile is crucial for its safe application. Initial toxicity studies indicate that this compound exhibits low acute toxicity when administered at therapeutic doses. However, chronic exposure studies are currently underway to assess long-term effects on cellular function and organ systems. Regulatory agencies are closely monitoring these findings to ensure compliance with safety standards before widespread use.

Future Directions and Collaborative Research

The future of CAS No. 380477-81-6 lies in continued collaborative research across disciplines. Pharmaceutical companies are actively exploring its potential as a lead compound for developing targeted therapies, while materials scientists are investigating its scalability for industrial applications. Interdisciplinary efforts are expected to unlock new insights into its structure-function relationships and pave the way for innovative solutions in healthcare and technology.

In conclusion, (2E)-3-[5-bromo-2-(prop-2-en-1-yloxy)phenyl]-2-cyano-N-(4-fluorophenyl)prop-2-enamide represents a cutting-edge molecule with multifaceted applications. Its unique chemical properties, coupled with ongoing advancements in synthesis and application development, position it as a key player in both scientific research and industrial innovation.